Cas no 1806849-02-4 (5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
• CAS No: 1806849-02-4
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4807054
• Update Time: 2023-08-18

5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-2-5(3-15)7(9(12,13)14)16-6(4)8(10)11/h2,8H,1H3
• InChI Key： OCAOREPTORAYJD-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C#N)=C(C(F)(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7